Dioxethedrine-d5 Hydrochloride
CAS No.:
Cat. No.: VC0208918
Molecular Formula: C₁₁H₁₃D₅ClNO₃
Molecular Weight: 252.75
* For research use only. Not for human or veterinary use.

Specification
Molecular Formula | C₁₁H₁₃D₅ClNO₃ |
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Molecular Weight | 252.75 |
Introduction
Chemical Characteristics of Dioxethedrine-d5 Hydrochloride
Structural Properties
Dioxethedrine-d5 Hydrochloride, like other deuterated analogs, features five deuterium atoms strategically positioned within its molecular framework. While comprehensive structural information specific to Dioxethedrine-d5 Hydrochloride is limited in current literature, its structure likely follows patterns established by similar deuterated compounds such as Diphenhydramine-d5 Hydrochloride.
For comparison, Diphenhydramine-d5 Hydrochloride (CAS: 1219795-16-0) contains five deuterium atoms positioned on one of its phenyl rings (phenyl-d5), creating a stable isotopically labeled compound with distinct mass spectrometric properties . The hydrochloride salt formation enhances solubility while maintaining the pharmacological profile of the parent compound.
Physical and Chemical Properties
Based on analogous deuterated compounds, Dioxethedrine-d5 Hydrochloride likely exhibits the following properties, though specific characterization data remains limited:
Property | Expected Characteristics |
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Appearance | Crystalline solid |
Solubility | Soluble in water and polar organic solvents |
Molecular Formula | Contains five deuterium atoms (D or ²H) |
CAS Registry | Not specifically identified in search results |
Stability | Likely stable under standard laboratory conditions |
Analytical Applications
Role in Pharmaceutical Analysis
Deuterated compounds like Dioxethedrine-d5 Hydrochloride serve critical functions in analytical methods, particularly as internal standards for quantification protocols. Similar compounds such as deuterated desloratadine (DESD5) have demonstrated efficacy as internal standards in LC-MS/MS methods for pharmaceutical analysis .
The addition of five deuterium atoms creates a compound that behaves chromatographically similar to the non-deuterated version while providing a distinct mass spectrometric signature. This property enables accurate quantification even in complex matrices such as human plasma or other biological fluids. The development of stability-indicating LC-MS/MS methods incorporating deuterated internal standards has become standard practice in bioanalytical laboratories supporting clinical advancement of pharmaceutical compounds .
Quantitative Analysis Benefits
The incorporation of deuterated internal standards like Dioxethedrine-d5 Hydrochloride in analytical methods offers several advantages:
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Enhanced accuracy in quantification due to similar chemical behavior to the analyte
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Improved precision in sample preparation and extraction procedures
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Compensation for matrix effects during ionization processes
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Better correction for potential analyte losses during sample processing
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Reliable detection and quantification at lower concentration limits
In comparable validated methods utilizing deuterated internal standards, researchers have achieved lower limits of quantification (LLOQ) of approximately 100 pg/ml with excellent accuracy (approximately 100% nominal) and precision (CV < 5%) .
Comparative Analysis with Similar Deuterated Compounds
Comparison with Diphenhydramine-d5 Hydrochloride
Diphenhydramine-d5 Hydrochloride represents one of the better-characterized deuterated pharmaceutical compounds with potential structural similarities to Dioxethedrine-d5 Hydrochloride. Examining this compound provides contextual understanding that may apply to Dioxethedrine-d5 Hydrochloride:
Diphenhydramine-d5 Hydrochloride contains deuterium atoms located on one phenyl ring, creating the phenyl-d5 configuration. This strategic deuteration maintains chemical similarity while providing a distinct mass spectrometric signature useful for analytical applications .
Insights from Tapentadol-d5 Hydrochloride
The specific deuteration pattern in Tapentadol-d5 Hydrochloride (pentadeuterio configuration at positions 1,1,1,2,2) demonstrates the strategic placement of deuterium atoms to create compounds with optimal properties for analytical applications .
Synthesis and Manufacturing Considerations
Quality Control Parameters
Quality control for deuterated compounds like Dioxethedrine-d5 Hydrochloride would likely focus on:
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Isotopic purity (percentage of molecules containing the correct number of deuterium atoms)
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Chemical purity (absence of non-deuterated compound and synthesis byproducts)
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Position-specific deuteration (confirmation of deuterium at intended molecular locations)
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Stability under storage conditions
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Batch-to-batch consistency
Research Applications and Future Directions
Current Applications
Based on the applications of similar deuterated compounds, Dioxethedrine-d5 Hydrochloride would likely serve important functions in:
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Quantitative bioanalytical methods for pharmaceutical development
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Pharmacokinetic studies requiring precise quantification
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Metabolite identification and characterization
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Stability-indicating analytical methods
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Drug discovery and development processes
Research Limitations
The current research landscape for Dioxethedrine-d5 Hydrochloride presents several limitations:
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Limited published literature specifically addressing this compound
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Insufficient public characterization data compared to other deuterated standards
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Unclear regulatory status and standardization protocols
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Potential availability constraints for research laboratories
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Incomplete understanding of stability under various experimental conditions
Future Research Directions
Moving forward, research priorities for Dioxethedrine-d5 Hydrochloride might include:
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Comprehensive physical and chemical characterization
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Development of optimized synthesis protocols
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Validation studies for analytical applications
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Stability assessment under various storage and experimental conditions
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Comparative studies with non-deuterated counterparts and alternative internal standards
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